![molecular formula C21H27N3O3 B5366397 N-ethyl-N-(2-hydroxyethyl)-2-[1-(2-naphthylmethyl)-3-oxo-2-piperazinyl]acetamide](/img/structure/B5366397.png)
N-ethyl-N-(2-hydroxyethyl)-2-[1-(2-naphthylmethyl)-3-oxo-2-piperazinyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-N-(2-hydroxyethyl)-2-[1-(2-naphthylmethyl)-3-oxo-2-piperazinyl]acetamide, also known as EHN, is a chemical compound that has been extensively studied for its potential applications in scientific research. EHN is a member of the piperazine family of compounds, which are known for their diverse biological activities. In
Scientific Research Applications
N-ethyl-N-(2-hydroxyethyl)-2-[1-(2-naphthylmethyl)-3-oxo-2-piperazinyl]acetamide has been extensively studied for its potential applications in scientific research. One of the primary uses of this compound is as a tool for studying the function of the central nervous system. This compound has been shown to selectively inhibit the reuptake of dopamine and norepinephrine, leading to increased levels of these neurotransmitters in the brain. This makes this compound a valuable compound for studying the role of these neurotransmitters in various physiological and pathological conditions.
Mechanism of Action
The mechanism of action of N-ethyl-N-(2-hydroxyethyl)-2-[1-(2-naphthylmethyl)-3-oxo-2-piperazinyl]acetamide involves its ability to selectively inhibit the reuptake of dopamine and norepinephrine. This leads to increased levels of these neurotransmitters in the brain, which can have a variety of effects on physiological and pathological processes. This compound has also been shown to have some affinity for serotonin receptors, although its effects on these receptors are less well understood.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. This compound has been shown to increase dopamine and norepinephrine levels in the brain, leading to increased alertness, attention, and mood. It has also been shown to have analgesic effects, potentially through its effects on the central nervous system. This compound has been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.
Advantages and Limitations for Lab Experiments
N-ethyl-N-(2-hydroxyethyl)-2-[1-(2-naphthylmethyl)-3-oxo-2-piperazinyl]acetamide has several advantages as a tool for scientific research. It is a highly selective inhibitor of dopamine and norepinephrine reuptake, making it a valuable compound for studying the role of these neurotransmitters in various physiological and pathological conditions. This compound is also relatively easy to synthesize and purify, making it readily available for use in laboratory experiments.
However, there are also limitations to the use of this compound in lab experiments. Its effects on serotonin receptors are less well understood, which can complicate interpretation of experimental results. Additionally, this compound has not been extensively studied for its potential side effects, which could limit its use in certain experimental settings.
Future Directions
There are several future directions for research on N-ethyl-N-(2-hydroxyethyl)-2-[1-(2-naphthylmethyl)-3-oxo-2-piperazinyl]acetamide. One area of interest is the potential use of this compound in the treatment of psychiatric disorders such as depression and anxiety. Further studies are needed to determine the safety and efficacy of this compound in these applications.
Another area of interest is the role of this compound in the regulation of dopamine and norepinephrine signaling in the brain. Understanding the mechanisms by which this compound affects these neurotransmitters could lead to the development of new treatments for a variety of neurological and psychiatric disorders.
Finally, there is interest in the development of new compounds based on the structure of this compound. By modifying the structure of this compound, it may be possible to develop compounds with improved selectivity and potency for specific neurotransmitter systems. These compounds could have a variety of applications in scientific research and clinical medicine.
Conclusion:
In conclusion, this compound is a valuable compound for scientific research. Its selective inhibition of dopamine and norepinephrine reuptake makes it a valuable tool for studying the role of these neurotransmitters in various physiological and pathological conditions. Further research is needed to fully understand the mechanisms of action and potential applications of this compound in scientific research and clinical medicine.
Synthesis Methods
N-ethyl-N-(2-hydroxyethyl)-2-[1-(2-naphthylmethyl)-3-oxo-2-piperazinyl]acetamide can be synthesized through a multi-step process involving the reaction of 2-naphthylmethylamine with ethyl chloroacetate to form an intermediate compound. This intermediate is then reacted with hydroxylamine hydrochloride to yield the final product, this compound. The synthesis of this compound has been optimized to produce high yields and purity, making it a valuable compound for scientific research.
properties
IUPAC Name |
N-ethyl-N-(2-hydroxyethyl)-2-[1-(naphthalen-2-ylmethyl)-3-oxopiperazin-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O3/c1-2-23(11-12-25)20(26)14-19-21(27)22-9-10-24(19)15-16-7-8-17-5-3-4-6-18(17)13-16/h3-8,13,19,25H,2,9-12,14-15H2,1H3,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DANLWENWRROQPR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCO)C(=O)CC1C(=O)NCCN1CC2=CC3=CC=CC=C3C=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.